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Compound of Interest

Compound Name: H-2-Nal-OH

Cat. No.: B556735 Get Quote

Essential Safety and Handling Guide for H-2-Nal-OH
For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Operation, and Disposal of H-2-Nal-OH.

This guide provides crucial safety and logistical information for the proper handling of H-2-Nal-
OH (3-(2-Naphthyl)-L-alanine), a non-natural amino acid utilized in peptide synthesis and drug

development. Adherence to these protocols is essential for ensuring personal safety,

maintaining experimental integrity, and minimizing environmental impact. While H-2-Nal-OH is

not classified as a hazardous substance under normal use conditions, proper laboratory

practices are paramount.[1][2][3]

Hazard Identification and Risk Assessment
H-2-Nal-OH is a white to off-white crystalline solid.[1][4] Although it is considered to have low

toxicity with no known carcinogenic or mutagenic effects, it may cause skin, eye, and

respiratory tract irritation upon contact or inhalation.[2][5] Ingestion may also be harmful.[2][5] A

thorough risk assessment should be conducted before commencing any work.

Physical and Chemical Properties:
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Property Value Source

Molecular Formula C₁₃H₁₃NO₂ [6]

Molecular Weight 215.25 g/mol [4][7]

Appearance
White to off-white crystalline

solid
[1][4]

Melting Point ~240°C (decomposes) [1]

Solubility
Slightly soluble in water.

Soluble in 1 mol/L NaOH.
[1][4]

Storage Temperature
2-8°C, keep in a dark place

under an inert atmosphere.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling H-2-Nal-OH to

prevent direct contact and inhalation of the powder.

PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile gloves are

recommended. Inspect for

tears or punctures before use.

[8][9]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Must meet ANSI Z87.1

standards.[9]

Body Protection Laboratory coat

A fully buttoned lab coat

should be worn to protect

against skin contact.[8]

Respiratory Protection Dust mask or respirator

Recommended when handling

larger quantities or if there is a

risk of generating dust.[2]
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Operational Plan for Safe Handling
A systematic workflow is crucial for minimizing exposure and ensuring the safe handling of H-2-
Nal-OH. All operations should be performed in a well-ventilated area, preferably within a

certified chemical fume hood.[8]

Step-by-Step Handling Procedure:

Preparation:

Ensure the work area is clean and uncluttered.

Verify that a safety shower and eyewash station are readily accessible.

Don all required PPE as specified in the table above.

Weighing and Transfer:

Handle the solid powder carefully to avoid generating dust.

Use a chemical fume hood or a ventilated balance enclosure for weighing.

Employ appropriate tools such as a spatula or powder funnel for transfers.

Dissolution (if applicable):

If preparing a solution, add the solid H-2-Nal-OH to the solvent slowly to avoid splashing.

For aqueous solutions, note that solubility is low but can be increased by adjusting the pH

with NaOH.[4]

Reaction and Work-up:

Maintain controlled conditions throughout the experimental process.

Keep all reaction vessels properly labeled and sealed when not in use.

Post-Handling:
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Decontaminate all surfaces and equipment that have come into contact with H-2-Nal-OH.

Wash hands thoroughly with soap and water after removing gloves.

Experimental Workflow for Handling H-2-Nal-OH:
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Preparation

Handling

Procedure

Cleanup & Disposal

1. Prepare Clean Work Area

2. Don Appropriate PPE

3. Weigh H-2-Nal-OH in Fume Hood

4. Transfer to Reaction Vessel

5. Dissolve in Appropriate Solvent

6. Perform Experimental Reaction

7. Decontaminate Work Area & Equipment

8. Dispose of Waste Properly

9. Doff PPE & Wash Hands

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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